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For Researchers, Scientists, and Drug Development Professionals

Introduction
Thiocarbohydrazide (TCH), a derivative of thiourea and a thiocarbonyl compound, is a

versatile molecule with significant applications in various scientific fields.[1][2] It serves as a

crucial intermediate in organic synthesis, particularly in the production of heterocyclic

compounds for pharmaceuticals and pesticides.[3][4] Additionally, its utility extends to electron

microscopy as a staining agent to enhance contrast in biological specimens.[1][2][5] However,

the same reactivity that makes thiocarbohydrazide valuable also renders it a hazardous

substance. This guide provides an in-depth overview of the safety precautions, handling

procedures, and emergency responses necessary for the safe use of thiocarbohydrazide in a

laboratory setting.

Physicochemical and Toxicological Properties
A thorough understanding of the inherent properties of thiocarbohydrazide is fundamental to

its safe handling.
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Property Value Reference

Molecular Formula CH₆N₄S [6]

Molecular Weight 106.15 g/mol [1][6]

Appearance

White to gray-beige crystalline

powder or needles/plates.[1][2]

[7]

[1][2][7]

Melting Point 171-174 °C (decomposes) [3][7][8]

Solubility

Very slightly soluble in water

(0.5g/100g at 25°C); insoluble

in ether.[2][3][7]

[2][3][7]

Stability

Stable under normal

conditions, but sensitive to

light and air.[9][10]

Decomposes when heated,

emitting toxic fumes.[1][2][7]

[1][2][7][9][10]

Toxicological Data
Thiocarbohydrazide is classified as highly toxic.[5][11][12] Acute exposure can lead to severe

health effects, including fatality.

Route of Exposure Species Value Reference

Oral LD50 Rat 5.1 - 41.2 mg/kg [3][5][12]

Dermal LD50 Rat >500 mg/kg [3][9][12]

Inhalation LC50 Rat 50 mg/m³/4h [1][3][5]

Hazard Identification and Classification
Thiocarbohydrazide is classified as a hazardous substance with the following GHS hazard

statements:
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H300: Fatal if swallowed[3][6][12]

H311: Toxic in contact with skin[3][6][12]

H330: Fatal if inhaled[1][3][6]

H319: Causes serious eye irritation[3]

Signal Word: Danger[6][8][13]

Safe Handling and Storage
Strict adherence to safe handling and storage protocols is mandatory to minimize the risk of

exposure.

Engineering Controls
All work with thiocarbohydrazide, especially handling of the solid powder, must be

conducted in a designated area such as a certified chemical fume hood or a glove box to

prevent inhalation of dust.[6][11][12]

Use a ventilated enclosure when weighing the powder.[6]

Ensure adequate ventilation in all areas where the chemical is used or stored.[6][11]

Personal Protective Equipment (PPE)
A comprehensive PPE regimen is required when handling thiocarbohydrazide:
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PPE Category Specification Reference

Eye/Face Protection
Chemical safety goggles or a

face shield.[3][6]
[3][6]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) and a lab

coat.[3][6][12]

[3][6][12]

Respiratory Protection

For concentrations exceeding

exposure limits, a

NIOSH/MSHA or European

Standard EN 149 approved

respirator is necessary.[3][6]

[12]

[3][6][12]

General Hygiene Practices
Avoid contact with skin, eyes, and clothing.[3][6]

Do not breathe dust.[6][12]

Wash hands thoroughly after handling and before eating, drinking, or smoking.[3][6]

Remove and wash contaminated clothing before reuse.[6]

Storage
Store in a cool, dry, well-ventilated area away from incompatible materials.[3][11][14]

Keep containers tightly closed and stored in a locked cabinet.[9][11][12]

Protect from light and moisture.[9][10]

Incompatible materials include strong oxidizing agents and strong acids.[6][11]

Experimental Protocols
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The following are detailed methodologies for common procedures involving

thiocarbohydrazide. Extreme caution and adherence to all safety protocols are paramount

when performing these experiments.

Synthesis of Thiocarbohydrazide
This protocol describes a common laboratory-scale synthesis.

Materials:

Hydrazine hydrate (80%)

Carbon disulfide

2-Chloroethanol

30% Alkali solution (e.g., NaOH)

Four-necked flask with stirrer, thermometer, dropping funnel, and condenser

Saltwater bath

Procedure:

In the four-necked flask, add a specific amount of 80% hydrazine hydrate and 2-

chloroethanol.[3]

Cool the flask to approximately 0°C using a saltwater bath.[3]

While stirring, slowly add a predetermined amount of carbon disulfide over about 1.5 hours,

ensuring the reaction temperature does not exceed 25°C.[3]

Continue stirring for an additional hour at room temperature until yellow crystals precipitate.

[3]

Add a suitable amount of 30% alkali solution.[3]

Heat the mixture and maintain the temperature between 68-72°C for 10 hours. The released

hydrogen sulfide gas must be absorbed using a gas delivery tube and a diluted sodium
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hydroxide solution.[3]

Cool the mixture to room temperature and filter to collect the white granular

thiocarbohydrazide.[3]

Wash the product with water and dry it to obtain the final product.[3]

Modified Thiocarbohydrazide (OTO) Staining for
Scanning Electron Microscopy (SEM)
This protocol enhances the conductivity of biological specimens for SEM imaging.

Materials:

Fixed biological tissue

1% Thiocarbohydrazide (TCH) solution (freshly prepared and filtered)

1% Osmium tetroxide (OsO₄) solution

Distilled water

Procedure:

Fix the tissue using standard electron microscopy fixation procedures, followed by post-

fixation in osmium tetroxide.[1]

Rinse the tissue with six changes of distilled water over 10-15 minutes.[1]

Incubate the tissue in a freshly prepared and filtered 1% TCH solution for 20-30 minutes at

room temperature with gentle agitation.[1]

Rinse the tissue again with six changes of distilled water.[1]

Place the tissue in 1% osmium tetroxide for 2-3 hours at room temperature.[1]

Rinse the tissue with six changes of distilled water.[1]

Repeat step 3 with a fresh TCH solution.[1]
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Rinse the tissue with six changes of distilled water.[1]

Repeat step 5.[1]

Rinse the tissue with six changes of distilled water.[1]

Dehydrate the tissue, perform critical point drying, mount it on a stub, and it is ready for SEM

examination.[1]

Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure or spill.

First Aid Measures
Exposure Route First Aid Procedure Reference

Inhalation

Move the victim to fresh air. If

not breathing, give artificial

respiration. Seek immediate

medical attention.[1][3][6]

[1][3][6]

Skin Contact

Immediately remove all

contaminated clothing. Wash

the affected area with soap

and plenty of water for at least

15 minutes. Seek immediate

medical attention.[1][3][6]

[1][3][6]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, also under the

eyelids. Seek immediate

medical attention.[1][3][6]

[1][3][6]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Seek

immediate medical attention.

[1][3][6]

[1][3][6]
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Spill and Leak Procedures
Small Spills: Wearing appropriate PPE, carefully sweep up the solid material, avoiding dust

generation, and place it in a sealed container for disposal.[3][15]

Large Spills: Evacuate the area. Prevent further leakage if it is safe to do so. Do not allow

the product to enter drains.[3][15] Isolate the spill area for at least 25 meters for solids.[15]

Disposal Considerations
Thiocarbohydrazide and any contaminated materials must be disposed of as hazardous

waste.[5][12] Follow all federal, state, and local regulations for hazardous waste disposal.[5] Do

not dispose of it down the drain.[3]

Visualized Workflows
The following diagrams illustrate key workflows for the safe handling of thiocarbohydrazide.
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Caption: General workflow for safely handling thiocarbohydrazide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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